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Compound of Interest

Compound Name: Bromochloromethane

Cat. No.: B122714

This technical support center provides guidance for the safe disposal of bromochloromethane
waste in a research laboratory setting. The information is intended for researchers, scientists,
and drug development professionals.

Frequently Asked Questions (FAQS)

Q1: What is bromochloromethane and what are its primary hazards?

Al: Bromochloromethane (CH2BrCl), also known as Halon 1011, is a clear, colorless liquid
with a sweet, chloroform-like odor.[1][2] It is denser than water and insoluble in it.[1][2] The
primary hazards associated with bromochloromethane include:

e lIrritation: It is irritating to the eyes, skin, and respiratory system.[3]

o Toxicity: Inhalation of vapors can cause central nervous system depression, dizziness, and
potential liver and kidney damage.[3][4]

o Decomposition: When heated to decomposition, it can emit highly toxic fumes such as
hydrogen chloride, phosgene, carbon monoxide, and hydrogen bromide.[1][3]

Q2: How should | collect and store bromochloromethane waste?

A2: Bromochloromethane waste should be collected in a designated, properly labeled, and
sealed container.[5][6] The container should be made of a material compatible with
bromochloromethane and stored in a designated satellite accumulation area (SAA), such as
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a ventilated cabinet or fume hood.[6] Store it away from incompatible materials like strong
oxidizing agents, strong bases, and active metals such as aluminum, magnesium, and zinc.[2]

[3]
Q3: Can | dispose of small amounts of bromochloromethane waste down the drain?

A3: No. Bromochloromethane is insoluble in water and is considered a hazardous waste.[1]
[7] It should not be disposed of down the sanitary sewer.[8][9] All bromochloromethane waste
must be collected and disposed of through your institution's Environmental Health & Safety
(EHS) office or a licensed hazardous waste disposal service.[7][10]

Q4: What personal protective equipment (PPE) is required when handling
bromochloromethane waste?

A4: When handling bromochloromethane waste, the following PPE is recommended:
o Eye Protection: Chemical safety goggles or a face shield.[4]

e Hand Protection: Appropriate chemical-resistant gloves.[3]

» Body Protection: A lab coat or chemical-resistant apron.[4]

» Respiratory Protection: Work should be conducted in a well-ventilated area or under a
chemical fume hood to minimize inhalation exposure.[4][11] If vapor concentrations are high,
an organic vapor cartridge respirator may be necessary.[4]

Q5: Is bromochloromethane considered a regulated hazardous waste?

A5: Yes. While waste streams from the production of bromochloromethane may not be
specifically listed by the EPA in all contexts, the chemical itself is treated as a hazardous waste
due to its toxicity and potential environmental impact.[7][12] It is subject to federal and local
regulations for hazardous waste management, including proper storage, labeling, and disposal.
[6171[12]

Troubleshooting Guide

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://cameochemicals.noaa.gov/chemical/265
https://pim-resources.coleparmer.com/sds/49355.pdf
https://www.benchchem.com/product/b122714?utm_src=pdf-body
https://www.benchchem.com/product/b122714?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Bromochloromethane
https://nj.gov/health/eoh/rtkweb/documents/fs/0381.pdf
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://www.benchchem.com/product/b122714?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/0381.pdf
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://www.benchchem.com/product/b122714?utm_src=pdf-body
https://www.benchchem.com/product/b122714?utm_src=pdf-body
https://19january2021snapshot.epa.gov/sites/static/files/2015-07/documents/c16826.pdf
https://pim-resources.coleparmer.com/sds/49355.pdf
https://19january2021snapshot.epa.gov/sites/static/files/2015-07/documents/c16826.pdf
https://19january2021snapshot.epa.gov/sites/static/files/2015-07/documents/c16826.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/135267
https://19january2021snapshot.epa.gov/sites/static/files/2015-07/documents/c16826.pdf
https://www.benchchem.com/product/b122714?utm_src=pdf-body
https://www.benchchem.com/product/b122714?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/0381.pdf
https://www.epa.gov/sites/default/files/2016-01/documents/organofs.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://nj.gov/health/eoh/rtkweb/documents/fs/0381.pdf
https://www.epa.gov/sites/default/files/2016-01/documents/organofs.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Issue/Question

Recommended Action

I have a small spill of bromochloromethane (less

than 100 mL) in a fume hood.

1. Ensure the fume hood is operational. 2.
Wearing appropriate PPE, absorb the spill with
an inert material like vermiculite, dry sand, or
earth.[7] 3. Collect the absorbent material into a
sealed container. 4. Label the container as
"Hazardous Waste: Bromochloromethane spill
debris." 5. Wipe the area with soap and water.

6. Contact your institution's EHS for pickup.

My bromochloromethane waste is mixed with

other solvents.

Do not mix incompatible waste streams.[6] If
you have a mixed waste stream, label the
container with the names and approximate
percentages of all components.[6] Consult your
EHS office for specific disposal instructions, as
mixed hazardous wastes may require special

handling.

The waste container for bromochloromethane is
full.

Once a hazardous waste container is full, it
must be dated and moved from the satellite
accumulation area for pickup by EHS within

three days.[6] Do not overfill containers.

How do | decontaminate glassware that has

contained bromochloromethane?

See the detailed "Protocol for Decontamination
of Laboratory Equipment” below. The general
procedure involves an initial rinse, followed by
washing with detergent and water.[13][14] The
initial rinsate may need to be collected as

hazardous waste.[13]

Chemical and Physical Properties

The following table summarizes key quantitative data for bromochloromethane.
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Property Value

Molecular Formula CHzBrCl

Molecular Weight 129.38 g/mol [1]

Appearance Clear, colorless liquid[1][2]

Odor Sweet, chloroform-like[1][2]
Density 1.991 g/cm3 at 20°CJ[1]

Boiling Point 68°C (154°F) at 760 mmHg[1][2]
Melting Point -87.5°C (-126°F)[15]

Vapor Pressure 117 mmHg at 20°C (68°F)[2]
Water Solubility Insoluble (1 to 5 mg/mL at 20°C)[1][2]
Log Kow (Octanol/Water Partition Coefficient) 1.41[4]

Experimental Protocols
Protocol for Neutralization and Disposal of Small Spills

This protocol is for small spills contained within a chemical fume hood. For large spills,
evacuate the area and contact your institution's emergency response team.

o Preparation: Ensure you are wearing the appropriate PPE (safety goggles, chemical-
resistant gloves, lab coat). Keep an inert absorbent material (e.g., vermiculite, sand, or a
commercial spill kit) readily available.

o Containment: If the spill is spreading, create a dike around the spill using the absorbent
material.

o Absorption: Gently cover the spill with the absorbent material.[7] Avoid creating dust.

o Collection: Once the liquid is fully absorbed, carefully scoop the material into a designated,
sealable waste container.
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» Labeling: Securely close the container and label it clearly as "Hazardous Waste" with the
contents listed (e.g., "Bromochloromethane contaminated vermiculite").[6]

» Final Decontamination: Clean the spill area with a cloth or paper towels soaked in soap and
water. Dispose of the cleaning materials as hazardous waste.[16]

» Disposal: Store the sealed waste container in your lab's satellite accumulation area and
arrange for pickup by your institution's EHS office.

Protocol for Decontamination of Laboratory Equipment

This protocol is for decontaminating non-disposable glassware and equipment that has been in
contact with bromochloromethane.

e Initial Rinse: In a chemical fume hood, rinse the equipment with a small amount of a suitable
solvent in which bromochloromethane is soluble (e.g., acetone or ethanol). Collect this
initial rinsate as hazardous waste. Label the rinsate container appropriately.

e Washing: Wash the equipment thoroughly with warm water and a laboratory detergent.[13]
Use a brush to scrub all surfaces.

e Rinsing: Rinse the equipment multiple times with tap water, followed by a final rinse with
deionized water.

e Drying: Allow the equipment to air dry completely or dry it in an oven, if appropriate for the
equipment type.

 Verification (Optional): For critical applications, a final rinse with a clean solvent can be
collected and analyzed (e.g., by GC) to ensure all traces of bromochloromethane have
been removed.

Disposal Workflow
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Caption: Decision workflow for the safe disposal of bromochloromethane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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